Cas no 35969-54-1 (2-ethoxypyridine-3-carboxylic acid)

• Product Name: 2-ethoxypyridine-3-carboxylic acid
• CAS No: 35969-54-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00128788
• CID: 89175
• PubChem ID: 2736345
• Update Time: 2025-10-29

2-ethoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy nicotinic acid
• 2-Ethoxy-nicotinic acid
• 2-ethoxypyridine-3-carboxylic acid
• 2-Ethoxy-3-pyridinecarboxylic acid
• 2-Ethoxynicotinic acid
• BB 0238517
• F2191-0052
• AKOS000111387
• Z104495504
• FT-0612194
• EN300-21350
• 3-PYRIDINECARBOXYLIC ACID, 2-ETHOXY-
• AB03594
• MFCD00128788
• HMS1697M22
• 35969-54-1
• XCMJQQOMGWGGSI-UHFFFAOYSA-N
• SCHEMBL123523
• DTXSID10371293
• F10384
• AS-46751
• 2-ETHOXYNICOTINICACID
• STK519353
• BBL000650
• 640-136-3
• KBA96954

• MDL： MFCD00128788
• Inchi： 1S/C8H9NO3/c1-2-12-7-6(8(10)11)4-3-5-9-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： XCMJQQOMGWGGSI-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• Color/Form: powder
• Density: 1.231
• Melting Point: 88-90 ºC
• Boiling Point: 297 ºC
• Flash Point: 133 ºC
• Refractive Index: 1.54
• PSA: 59.42000
• LogP: 1.17850
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-ethoxypyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-ethoxypyridine-3-carboxylic acid

2-Ethoxypyridine-3-Carboxylic Acid: A Comprehensive Overview

2-Ethoxypyridine-3-carboxylic acid (CAS No: 35969-54-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, exhibits a wide range of applications and properties that make it a valuable molecule for both academic research and industrial use.

The chemical structure of 2-ethoxypyridine-3-carboxylic acid consists of a pyridine ring substituted with an ethoxy group at the 2-position and a carboxylic acid group at the 3-position. This arrangement imparts the molecule with both aromatic and polar characteristics, which are crucial for its reactivity and solubility properties. The pyridine ring provides aromatic stability, while the ethoxy group introduces electron-donating effects, enhancing the molecule's ability to participate in various chemical reactions. The carboxylic acid group, on the other hand, confers acidic properties, making it a potential candidate for forming salts or derivatives.

Recent studies have highlighted the importance of 2-ethoxypyridine-3-carboxylic acid in drug discovery and development. Its structural features make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have explored its potential as a scaffold for developing anti-inflammatory agents, where the pyridine ring serves as a platform for attaching bioisosteric groups that enhance drug efficacy and reduce toxicity.

In addition to its pharmacological applications, 2-ethoxypyridine-3-carboxylic acid has found utility in materials science, particularly in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group enables the formation of strong metal-ligand bonds, which are essential for constructing porous materials with high surface areas. These materials have shown promise in gas storage, catalysis, and sensing applications.

From a synthetic perspective, 2-ethoxypyridine-3-carboxylic acid can be prepared through various routes, including direct synthesis from pyridine derivatives or via multi-step reactions involving nucleophilic substitution and oxidation steps. Recent advancements in catalytic methods have streamlined its synthesis, making it more efficient and environmentally friendly.

One of the most exciting developments involving 2-ethoxypyridine-3-carboxylic acid is its role in green chemistry initiatives. Researchers have demonstrated its ability to act as a biodegradable precursor in polymer synthesis, contributing to the development of sustainable materials that reduce environmental impact.

In conclusion, 2-Ethoxypyridine-3-Carboxylic Acid (CAS No: 35969-54-1) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in its synthesis and applications, positions it as a key molecule for future innovations in drug discovery, materials science, and sustainable chemistry.